Cas no 24755-74-6 (5H-Dibenzo[a,d]cyclohepten-5-ol,10,11-dihydro-5-(2-propen-1-yl)-)

• Product Name: 5H-Dibenzo[a,d]cyclohepten-5-ol,10,11-dihydro-5-(2-propen-1-yl)-
• CAS No: 24755-74-6
• MF: C₁₈H₁₈O
• MW: 250.334925174713
• CID: 288456
• PubChem ID: 90599
• Update Time: 2025-04-19

5H-Dibenzo[a,d]cyclohepten-5-ol,10,11-dihydro-5-(2-propen-1-yl)- Chemical and Physical Properties

Names and Identifiers

• 5H-Dibenzo[a,d]cyclohepten-5-ol,10,11-dihydro-5-(2-propen-1-yl)-
• 11-prop-2-enyl-5,6-dihydrodibenzo[1,2-a:1',2'-e][7]annulen-11-ol
• 5-(prop-2-en-1-yl)-10,11-dihydro-5H-dibenzo[a,d][7]annulen-5-ol
• 5-Allyl-10,11-dihydro-5H-dibenzo(a,d)cyclohepten-5-ol
• EINECS 246-446-1
• 24755-74-6
• NS00027730
• NRNAOONGDDGGHL-UHFFFAOYSA-N
• 5-allyl-5-hydroxy-10,11-dihydro-5H-dibenzo[a,d]cycloheptene
• DTXSID90179476
• SCHEMBL10952661

• Inchi： 1S/C18H18O/c1-2-13-18(19)16-9-5-3-7-14(16)11-12-15-8-4-6-10-17(15)18/h2-10,19H,1,11-13H2
• InChI Key： NRNAOONGDDGGHL-UHFFFAOYSA-N
• SMILES： OC1(CC=C)C2C=CC=CC=2CCC2C=CC=CC1=2

Computed Properties

• Exact Mass: 250.13584
• Monoisotopic Mass: 250.135765193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 298
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 4
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• PSA: 20.23